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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006

Application Notes and Protocols for JNJ-
26146900

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of JNJ-
26146900, a selective androgen receptor modulator (SARM), for research purposes.
Adherence to these guidelines will help ensure the compound's stability and integrity for
reliable and reproducible experimental results.

Physicochemical Properties and Storage
Recommendations

JNJ-26146900 is a non-steroidal androgen receptor (AR) ligand with a molecular weight of
360.35 g/mol .[1] Proper storage is crucial to maintain its biological activity.

Table 1: Storage Conditions for INJ-26146900/[1]
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Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Note: The product is stable at ambient temperature for short periods, such as during shipping.

[1]

Experimental Protocols
In Vitro Dissolution and Storage

For in vitro assays, Dimethyl sulfoxide (DMSO) is the recommended solvent for creating stock
solutions of INJ-26146900.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution
o Materials:

o JNJ-26146900 powder

o Anhydrous/molecular sieve-dried DMSO

o Sterile microcentrifuge tubes or vials
e Procedure:

1. Equilibrate the JINJ-26146900 vial to room temperature before opening to prevent
moisture condensation.

2. Weigh the desired amount of INJ-26146900 powder. For a 10 mM stock solution, you will
need 3.60 mg per 1 mL of DMSO.

3. Add the appropriate volume of high-quality, anhydrous DMSO to the powder.
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4. Vortex or sonicate the solution gently until the compound is completely dissolved.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Table 2: Solubility of INJ-26146900 in Common Solvents (In Vitro)

Solvent Solubility

DMSO Soluble

Note: If insolubility is observed, gentle warming or sonication may aid in dissolution. For most
cellular assays, the final concentration of DMSO should be kept low (typically <0.5%) to avoid
solvent-induced cytotoxicity.

In Vivo Formulation, Dissolution, and Storage

JNJ-26146900 is orally bioactive.[1][2] For in vivo studies, several formulation strategies can
be employed to achieve a stable suspension or solution suitable for oral administration

(gavage).
Protocol 2: Preparation of an In Vivo Oral Formulation
This protocol describes a common vehicle for oral delivery of hydrophobic compounds.
o Materials:
o JNJ-26146900 powder

o DMSO

[¢]

PEG300 (Polyethylene glycol 300)

o

Tween 80 (Polysorbate 80)

Sterile water or saline

o
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o Sterile tubes

e Procedure:
1. Prepare a concentrated stock solution of INJ-26146900 in DMSO (e.g., 50 mg/mL).
2. In a separate sterile tube, add the required volume of the DMSO stock solution.

3. Add PEG300 to the DMSO solution and mix thoroughly until clear. A common ratio is 1:9
(DMSO:PEG300).

4. Add Tween 80 to the solution and mix until clear. A common final concentration of Tween
80 is 5%.

5. Slowly add sterile water or saline to the desired final volume while vortexing to form a
stable suspension. A common final vehicle composition might be 5% DMSO, 40%
PEG300, 5% Tween 80, and 50% water.

6. Prepare this formulation fresh daily. If short-term storage is necessary, keep it at 4°C and
protected from light. Visually inspect for precipitation before each use.

Table 3: Example In Vivo Formulations for JINJ-26146900(1]

Formulation Components

DMSO, PEG300, Tween 80, ddH20

Corn oil

PEG400

0.2% Carboxymethyl cellulose (suspension)

0.25% Tween 80 and 0.5% Carboxymethyl cellulose

Mechanism of Action and Signaling Pathway

JNJ-26146900 is an antagonist of the androgen receptor (AR).[1][2] In the canonical pathway,
androgens like testosterone and dihydrotestosterone (DHT) bind to the AR in the cytoplasm,
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leading to its dimerization, nuclear translocation, and subsequent regulation of target gene
transcription.[3][4][5] INJ-26146900 competitively binds to the AR, thereby inhibiting these
downstream signaling events.[2]
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Caption: Androgen Receptor Signaling and Inhibition by JNJ-26146900.

Experimental Workflow for Compound Preparation
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The following diagram illustrates the general workflow for preparing JINJ-26146900 for
experimental use.
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Caption: Workflow for JINJ-26146900 Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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